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Compound of Interest

Compound Name: 2-Methoxypropene

Cat. No.: B042093

For immediate release

This document provides essential safety and logistical information for the proper handling and
disposal of 2-methoxypropene (also known as isopropenyl methyl ether), a highly flammable
and reactive compound commonly used in organic synthesis. Adherence to these procedures
is critical to ensure the safety of laboratory personnel and compliance with environmental
regulations.

Immediate Safety and Handling Precautions

Before handling 2-methoxypropene, it is imperative to consult the Safety Data Sheet (SDS)
and be fully aware of its hazards. Key safety precautions include:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including nitrile gloves,
safety glasses or goggles, and a flame-retardant laboratory coat.[1]

» Ventilation: All work with 2-methoxypropene must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[1]

« Ignition Sources: 2-Methoxypropene is extremely flammable.[2][3] All potential ignition
sources, such as open flames, hot plates, and spark-producing equipment, must be strictly
excluded from the work area.[1][2]

 Static Discharge: Take precautionary measures against static discharge.[1][2]
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o Peroxide Formation: Like other ethers, 2-methoxypropene can form explosive peroxides
upon exposure to air and light.[1][4][5] Containers should be dated upon receipt and
opening. Unused portions of opened containers should be disposed of after a limited time, as
recommended by the manufacturer or institutional safety protocols.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 2-

methoxypropene.
Property Value Source
CAS Number 116-11-0 [6][7]
Molecular Formula C4HB80 [61[7]
Boiling Point 34-36 °C [8]
Flash Point -29 °C [8]
Density 0.753 g/mL at 25 °C [8]

Disposal Procedures

The primary and recommended method for the disposal of 2-methoxypropene is through a
licensed hazardous waste disposal service. Under no circumstances should 2-
methoxypropene be poured down the drain or disposed of in regular trash.

Waste Collection and Storage:

o Container: Collect waste 2-methoxypropene in a designated, properly labeled, and
chemically compatible waste container. The original container is often a suitable choice.[2]

e Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name, "2-Methoxypropene."

o Storage: Store the waste container in a cool, dry, and well-ventilated area designated for
flammable liquid waste, away from incompatible materials such as strong acids.[1][9] Keep
the container tightly closed.[2][9]
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» Pickup: Arrange for pickup by your institution's environmental health and safety (EHS)
department or a certified hazardous waste contractor.

Experimental Protocol: Spill Cleanup

In the event of a small spill of 2-methoxypropene, immediate and proper cleanup is essential
to mitigate fire and exposure risks.

Materials:

Inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads)

Spark-proof tools (e.g., plastic scoop or dustpan)

Sealable container for contaminated waste

Appropriate PPE (nitrile gloves, safety glasses/goggles, lab coat)

Procedure:

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate the
immediate vicinity. Ensure the area is well-ventilated, preferably within a fume hood.

o Eliminate Ignition Sources: Immediately extinguish any open flames and turn off all nearby
electrical equipment.

o Contain the Spill: For liquid spills, cover with an inert absorbent material, starting from the
outside and working inwards to prevent spreading.[1][5][9]

o Collect the Absorbed Material: Once the liquid has been fully absorbed, carefully collect the
contaminated material using spark-proof tools.[1][2][5]

o Package the Waste: Place the collected material into a sealable container.

o Label and Dispose: Label the container as "Hazardous Waste: 2-Methoxypropene Spill
Debris" and arrange for its disposal through your institution's hazardous waste program.
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» Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent
(e.g., isopropanol), followed by soap and water. The cleaning materials should also be

disposed of as hazardous waste.

Logical Workflow for 2-Methoxypropene Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of 2-methoxypropene.
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2-Methoxypropene Waste Management
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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